1-(pyridin-2-ylmethyl)-4-((pyridin-3-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 1-(pyridin-2-ylmethyl)-4-(pyridin-3-ylmethylsulfanyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C19H18N4OS/c24-19-22-18(25-13-14-5-4-9-20-11-14)16-7-3-8-17(16)23(19)12-15-6-1-2-10-21-15/h1-2,4-6,9-11H,3,7-8,12-13H2
• InChI Key: JFRWAMNWWVEMER-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC3=CN=CC=C3)CC4=CC=CC=N4
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

1-(pyridin-2-ylmethyl)-4-((pyridin-3-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The scientific research on compounds structurally related to 1-(pyridin-2-ylmethyl)-4-((pyridin-3-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one focuses on their synthesis, characterization, and potential applications. Notable work includes the synthesis and quantum chemical calculations of new 7-thioxopyrazolo[1,5-f]pyrimidin-2(1H,3H,7H)-one derivatives, highlighting their cytotoxic activities against human liver and breast cancerous cell lines (Kökbudak et al., 2020). Another study presented the synthesis of novel spiro pyrimidine derivatives, expanding the chemical diversity and understanding of pyrimidine-based compounds (Abu‐Hashem, 2014).

Biological and Pharmacological Activities

Research on pyrimidine derivatives also extends to their biological and pharmacological activities. For instance, certain pyrimidine compounds have been synthesized and evaluated for their anti-inflammatory, analgesic, cytotoxic, and antitubercular activities, demonstrating significant effects in various assays (Bhat et al., 2014). Another study focused on the antimicrobial and anti-inflammatory potential of novel triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, showcasing the importance of pyrimidine scaffolds in developing new therapeutic agents (Gomha et al., 2018).

Quantum Chemical Features and Molecular Properties

The quantum chemical features and molecular properties of pyrimidine derivatives are critical for understanding their reactivity and potential applications. A detailed study on the quantum chemical calculations of pyrimidine derivatives provided insights into their molecular properties, highlighting their significance in medicinal chemistry and material science (Hussain et al., 2020).